Cas no 175401-95-3 (1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)-)
175401-95-3 structure
Product Name:1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)-
CAS No:175401-95-3
MF:C15H9N3O2
MW:263.250862836838
CID:112033
PubChem ID:23509758
Update Time:2025-04-18
1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)-
- 2-(4-cyanophenyl)-3H-benzimidazole-5-carboxylic acid
- 1H-Benzimidazole-6-carboxylicacid,2-(4-cyanophenyl)
- 2-(2-HYDROXYETHYL)-6-NITRO-2H-1,4-BENZOXAZIN-3(4H)-ONE
- 2-(4-cyanophenyl)benzimidazole-5-carboxylic acid
- 2-(4-Cyanophenyl)-1H-benzimidazole-5-carboxylic acid
- 2-(4-Cyanophenyl)benzimidazole-6-carboxylic acid, AldrichCPR
- 2-(4-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylic acid
- Oprea1_444400
- DTXSID30634630
- HRUUSKALOILBKF-UHFFFAOYSA-N
- 175401-95-3
- SCHEMBL1663140
- 2-(4-Cyanophenyl)benzimidazole-6-carboxylic acid
- 1H-Benzimidazole-6-carboxylic acid, 2-(4-cyanophenyl)-
- 2-(4-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylicacid
- 2-(4-Cyanophenyl)-1H-benzimidazole-6-carboxylic acid
-
- MDL: MFCD20265213
- Inchi: 1S/C15H9N3O2/c16-8-9-1-3-10(4-2-9)14-17-12-6-5-11(15(19)20)7-13(12)18-14/h1-7H,(H,17,18)(H,19,20)
- InChI Key: HRUUSKALOILBKF-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=1)NC(C1C=CC(C#N)=CC=1)=N2)=O
Computed Properties
- Exact Mass: 263.06900
- Monoisotopic Mass: 263.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- PSA: 89.77000
- LogP: 2.79978
1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM510924-1g |
2-(4-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylicacid |
175401-95-3 | 97% | 1g |
$139 | 2023-02-02 |
1H-Benzimidazole-6-carboxylicacid, 2-(4-cyanophenyl)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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